Cas no 2229032-81-7 (2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine)

• Product Name: 2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine
• CAS No: 2229032-81-7
• MF: C₁₁H₁₈FN₃O
• MW: 227.278525829315
• CID: 6027862
• PubChem ID: 165854100
• Update Time: 2025-06-08

2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine
• 2229032-81-7
• EN300-1727960
• 2-fluoro-2-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine

• Inchi： 1S/C11H18FN3O/c1-15-7-9(10(12)6-13)11(14-15)8-2-4-16-5-3-8/h7-8,10H,2-6,13H2,1H3
• InChI Key： RMZQMXUHFOTVAN-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CN(C)N=C1C1CCOCC1

Computed Properties

• Exact Mass: 227.14339037g/mol
• Monoisotopic Mass: 227.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine

Recent Advances in the Study of 2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine (CAS: 2229032-81-7)

The compound 2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine (CAS: 2229032-81-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole core and fluorine substitution, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role in drug discovery and development.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step route that ensures high yield and purity. Researchers have optimized the reaction conditions to incorporate the fluorine atom and the oxan-4-yl group, which are critical for its bioactivity. The synthetic pathway has been detailed in recent publications, highlighting the use of advanced techniques such as NMR spectroscopy and mass spectrometry for structural confirmation.

Pharmacological evaluations have revealed that 2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine exhibits potent activity against specific biological targets. In vitro studies demonstrate its ability to modulate key signaling pathways, particularly those involved in inflammatory and neurodegenerative diseases. The compound's selectivity and low cytotoxicity profile make it a viable candidate for further preclinical development.

Mechanistic studies have elucidated the compound's interaction with its target proteins, providing a structural basis for its bioactivity. X-ray crystallography and molecular docking simulations have been employed to visualize the binding modes, revealing key interactions between the fluorine atom and the active site residues. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These results underscore the compound's potential as a lead molecule for the development of novel therapeutics.

Looking ahead, ongoing research aims to further optimize the compound's properties and expand its applications. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical trials. The continued exploration of 2-fluoro-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-amine holds great promise for addressing unmet medical needs and advancing the field of medicinal chemistry.